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Compound of Interest

Compound Name:
3-(2,6-Dichlorophenyl)propenoyl

chloride

Cat. No.: B8694237 Get Quote

Executive Summary
Compound: 3-(2,6-Dichlorophenyl)propenoyl chloride (also known as 2,6-Dichlorocinnamoyl

chloride). Primary Utility: Electrophilic intermediate for the synthesis of bioactive heterocycles

and Michael acceptor pharmacophores. Critical Hazard: High corrosivity, lachrymatory

potential, and violent reactivity with nucleophiles (water/alcohols).

This guide provides a technical framework for the safe handling, synthesis, and disposal of 3-
(2,6-Dichlorophenyl)propenoyl chloride. Unlike simple benzoyl chlorides, the presence of

the vinyl linker (

) creates a conjugated system that acts as a vinylogous acid chloride. This structural feature
impacts both its chemical reactivity (susceptibility to 1,4-addition) and its toxicological profile
(potential skin sensitization via alkylation).

Part 1: Chemical Identity & Physicochemical
Profile[1]
Accurate identification is the first step in safety. This compound is frequently confused with its

precursor (the acid) or its truncated analog (2,6-dichlorobenzoyl chloride).
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Parameter Technical Specification

IUPAC Name 3-(2,6-Dichlorophenyl)prop-2-enoyl chloride

Common Name 2,6-Dichlorocinnamoyl chloride

CAS Number 52479-64-8

Molecular Formula

Molecular Weight 235.49 g/mol

Physical State Pale yellow crystalline solid or semi-solid (at RT)

Melting Point 64.5 – 66.0 °C [1]

Solubility
Soluble in DCM, THF, Toluene; Reacts with

Water/DMSO

Application Scientist Note: The 2,6-dichloro substitution pattern on the phenyl ring introduces

significant steric hindrance. While this can stabilize the molecule against enzymatic

degradation in drug candidates, it also means that nucleophilic attacks (like hydrolysis) may

proceed slower than with unhindered acid chlorides, potentially leading to a false sense of

security during quenching.

Part 2: Hazard Analysis & Toxicology
Core Hazards

Corrosive (Skin/Eye/Respiratory): Upon contact with moisture in mucous membranes, the

acyl chloride moiety hydrolyzes to release hydrochloric acid (HCl) and 2,6-dichlorocinnamic

acid. This causes immediate, severe chemical burns.

Lachrymator: Even at low concentrations, vapors can trigger intense tearing and respiratory

distress.

Water Reactivity: Reacts violently with water to generate heat and HCl gas.

Structural Toxicology (The Michael Acceptor Risk)
Beyond standard acid chloride hazards, the
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-unsaturated carbonyl system classifies this molecule as a Michael Acceptor.

Mechanism: The alkene double bond is electron-deficient due to the conjugation with the

carbonyl and the electron-withdrawing chlorines.

Risk: It can irreversibly alkylate biological nucleophiles (like cysteine residues in proteins).

This suggests a heightened risk for skin sensitization and allergic contact dermatitis

compared to saturated acid chlorides.

Part 3: Strategic Handling & Engineering Controls
Hierarchy of Controls
Effective safety relies on redundancy. Do not rely solely on PPE.

Primary Barrier (Engineering)

Secondary Barrier (PPE)

Fume Hood
(Face Velocity > 100 fpm)

Schlenk Line / N2 Manifold
(Moisture Exclusion)

Double Gloving Strategy:
Inner: Nitrile (Disposable)

Outer: Silver Shield (Laminate)

Required For

Chemical Splash Goggles
(Face Shield for >10g scale)

Click to download full resolution via product page
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Figure 1:Hierarchy of controls emphasizing moisture exclusion and laminate gloves for

permeation resistance.

Storage Protocols
Atmosphere: Store under Argon or Nitrogen. The compound degrades to the acid and HCl if

exposed to humid air.

Container: Glass or Teflon (PTFE). Avoid metal containers as the hydrolysis products (HCl)

will corrode the metal, contaminating the reagent with iron/metal chlorides.

Temperature: 2–8°C (Refrigerated) is recommended to retard spontaneous polymerization or

hydrolysis.

Part 4: Synthetic Utility & Reaction Protocols
Synthesis of the Reagent (In Situ Generation)
Isolating acid chlorides is hazardous. The safest approach is in situ generation followed by

immediate use.

Protocol: Thionyl Chloride Method

Setup: Flame-dried RBF with a reflux condenser and a trap for HCl/SO2 gases (scrubber

containing NaOH solution).

Reagents: Suspend 2,6-dichlorocinnamic acid (1.0 eq) in anhydrous Toluene. Add Thionyl

Chloride (

, 1.5 eq) and a catalytic amount of DMF (1-2 drops).

Reaction: Heat to reflux (

) for 2-4 hours until the solution clears and gas evolution ceases.

Workup: Distill off excess

and Toluene under reduced pressure.

Usage: Redissolve the crude yellow residue in DCM or THF for the next step immediately.
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Downstream Application: Amide Coupling
When reacting this chloride with amines (to form drug-like amides), the "Schotten-Baumann"

conditions must be modified to be anhydrous to prevent hydrolysis.

Workflow Diagram:

Crude Acid Chloride
(in DCM)

Reaction
(0°C -> RT, N2 atm)

Add dropwise

Amine + Base
(TEA or DIPEA)

Quench
(Add mixture to Sat. NaHCO3)

Slow addition Phase Separation
(Org: Product / Aq: Salts)

Click to download full resolution via product page

Figure 2:Standard anhydrous coupling workflow. Note: The reaction mixture is added TO the

quench base, not vice versa.

Part 5: Emergency Response & Decontamination
Spill Management

Small Spills (<5g):

Evacuate the immediate area (lachrymatory risk).

Cover spill with dry lime, sand, or soda ash. Do not use water or combustible materials

(sawdust).

Scoop into a dry waste container.

Wipe surface with dilute sodium bicarbonate solution to neutralize traces.

First Aid
Skin Contact: Immediate flushing with water is critical, but do not scrub (this drives the

chemical deeper). Wash with soap and water for 15 minutes. Seek medical attention for

burns.[1][2][3]
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Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be

administered by trained personnel. The delayed onset of pulmonary edema is a risk with HCl

inhalation.

Waste Disposal[2]
Quenching for Disposal: Do not dispose of active acid chloride.

Procedure: Dilute the waste material in a non-reactive solvent (toluene/DCM). Slowly add

this solution to a stirred mixture of ice and 10% NaOH or saturated Sodium Bicarbonate.

Check: Verify pH is neutral/basic before disposing of the aqueous layer as chemical

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Safety Guide: 3-(2,6-
Dichlorophenyl)propenoyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8694237#3-2-6-dichlorophenyl-propenoyl-chloride-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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